3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]propanamide

Specification

• CAS No.: 1040666-09-8
• Molecular Formula: C19H17F2N3O3S2
• Molecular Weight: 437.5 g/mol
• IUPAC Name: N-[(4-fluorophenyl)methyl]-3-[2-[(4-fluorophenyl)sulfonylamino]-1,3-thiazol-4-yl]propanamide
• Standard InChI: InChI=1S/C19H17F2N3O3S2/c20-14-3-1-13(2-4-14)11-22-18(25)10-7-16-12-28-19(23-16)24-29(26,27)17-8-5-15(21)6-9-17/h1-6,8-9,12H,7,10-11H2,(H,22,25)(H,23,24)
• Standard InChI Key: FBRKLKZYASOQSU-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CNC(=O)CCC2=CSC(=N2)NS(=O)(=O)C3=CC=C(C=C3)F)F
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)CCC2=CSC(=N2)NS(=O)(=O)C3=CC=C(C=C3)F)F

Introduction

3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]propanamide is a synthetic organic compound featuring a complex molecular structure. It includes a thiazole ring and a sulfonamide moiety, both of which are significant for their diverse biological activities. This compound belongs to a broader class of thiazole derivatives, which have been extensively studied in medicinal chemistry for their potential therapeutic applications.

Molecular Characteristics

• Molecular Formula: The molecular formula of this compound is not explicitly provided in the available literature, but it is similar to other thiazole derivatives.

• Molecular Weight: The molecular weight is approximately 437.5 g/mol, as reported for similar compounds.

• Structural Features: The compound contains a thiazole ring and a sulfonamide group, which are crucial for its biological activity.

Synthesis and Purification

The synthesis of 3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]propanamide involves several key steps, typically conducted under controlled conditions such as temperature regulation, solvent choice (often polar aprotic solvents), and pH adjustments to optimize yield and purity. Techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are used to confirm its structure and purity. Reactions are monitored using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure completion and purity of products.

Biological Activity and Potential Applications

Thiazole derivatives, including this compound, have shown significant activity against various biological targets. They can effectively inhibit enzymes such as kinases or proteases, which play critical roles in cellular signaling pathways. The presence of both the thiazole and sulfonamide groups in this compound distinguishes it from others, potentially enhancing its biological activity and therapeutic applications.

Comparison with Similar Compounds

Compound Name	Structural Features	Biological Activity	Uniqueness
3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]propanamide	Thiazole and sulfonamide groups	Potential therapeutic applications	Combination of thiazole and sulfonamide
4-Fluorobenzenesulfonamide	Sulfonamide group only	Antibacterial	Lacks thiazole
Benzamide	Simple amide structure	Moderate anticancer	No sulfonamide or thiazole
Thiazole Derivatives	Contains thiazole ring	Antimicrobial	No benzamide or sulfonamide
2-Aminothiazoles	Amino group on thiazole	Cytotoxicity against cancer cells	Lacks benzamide structure